Cas no 1554964-21-4 (INDEX NAME NOT YET ASSIGNED)

• Product name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1554964-21-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5283977

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NO2/c1-7-9(11,4-5-12-7)8(2,3)6-10/h7,11H,4-6,10H2,1-3H3
• InChI Key： VDKXISIEEZDJGZ-UHFFFAOYSA-N
• SMILES： C(C1(CCOC1C)O)(C)(C)CN

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 1554964-21-4 and Its Potential Applications in Modern Research

The compound with the CAS number 1554964-21-4, currently under the designation INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, despite its preliminary naming, has demonstrated promising properties that make it a valuable candidate for further investigation. Its molecular structure and chemical characteristics have garnered attention from researchers exploring novel therapeutic agents and biochemical pathways.

Recent advancements in the study of molecular interactions have highlighted the importance of compounds that can modulate specific biological processes. The CAS number 1554964-21-4 is associated with a molecule that exhibits unique binding affinities and pharmacological potentials. Preliminary studies suggest that this compound may interfere with key enzymatic pathways involved in inflammation and cell proliferation, making it a potential candidate for treating conditions such as chronic inflammation and certain types of cancer.

The chemical structure of the compound with CAS number 1554964-21-4 features a complex arrangement of functional groups that contribute to its biological activity. Researchers have noted that its scaffold is reminiscent of other molecules that have shown efficacy in preclinical trials. This structural similarity suggests that INDEX NAME NOT YET ASSIGNED could be optimized for better pharmacokinetic properties, including improved solubility, bioavailability, and target specificity.

In the realm of drug discovery, the ability to predict a compound's behavior before extensive experimentation is invaluable. Computational modeling and high-throughput screening have become indispensable tools in this process. The compound under discussion has been subjected to various computational analyses to assess its potential interactions with biological targets. These simulations have revealed promising leads that could guide the development of more effective derivatives.

One of the most intriguing aspects of the compound with CAS number 1554964-21-4 is its potential role in modulating immune responses. Emerging research indicates that certain biochemical pathways involved in immunity can be targeted by small molecules to either enhance or suppress immune activity. The preliminary data suggest that INDEX NAME NOT YET ASSIGNED may influence key cytokines and signaling molecules, offering a novel approach to treating autoimmune diseases and infections.

The synthesis and characterization of this compound have been ongoing areas of focus for several research groups. Advanced synthetic techniques have been employed to produce high-purity samples for experimental validation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and dynamics.

As the field of chemical biology continues to evolve, compounds like those represented by CAS number 1554964-21-4 are becoming increasingly important. The ability to manipulate biological systems at the molecular level has opened up new avenues for therapeutic intervention. The preliminary findings regarding INDEX NAME NOT YET ASSIGNED underscore its potential as a lead compound for further development.

The regulatory landscape for new chemical entities is stringent but well-established, ensuring that only safe and effective compounds reach clinical use. Researchers are mindful of these guidelines as they proceed with further studies on 1554964-21-4. Preclinical trials are planned to evaluate its safety profile, mechanism of action, and therapeutic efficacy in relevant disease models.

The interdisciplinary nature of modern research means that collaboration across fields is essential for success. Chemists, biologists, pharmacologists, and computational scientists are working together to harness the potential of compounds like 1554964-21-4. This collaborative approach is expected to accelerate the discovery and development process, bringing new treatments to patients more quickly.

In conclusion, the compound with CAS number 1554964-21-4, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising area of research with significant potential in therapeutic applications. Its unique chemical properties and preliminary biological activities make it a valuable candidate for further investigation. As research progresses, we can anticipate more detailed insights into its mechanisms of action and potential clinical uses.